![molecular formula C10H14ClNO2 B1627595 2-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine hydrochloride CAS No. 2165-35-7](/img/structure/B1627595.png)
2-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine hydrochloride
Overview
Description
2-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine hydrochloride is a chemical compound with the linear formula C10H14ClNO2 .
Synthesis Analysis
The synthesis of 2,3-dihydrobenzo[b][1,4]dioxin-2-yl compounds has been discussed in several studies . One method involves using 2,3-dihydroxybenzoic acid as the initial material. The process includes alkylation of the phenolic hydroxyl group, azidation of the carboxylic acid, Curtius rearrangement, hydrolysis, and salification . Another method suggests starting from methyl acrylate and then removing the methyl group with LiOH after cyclization .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 2,3-dihydrobenzo[b][1,4]dioxin-2-yl compounds have been analyzed in several studies . These reactions include alkylation, azidation, Curtius rearrangement, hydrolysis, and salification . Another study suggests a desymmetrization strategy of Pd-catalyzed intramolecular asymmetric aryl C O coupling .Scientific Research Applications
Crystal Structure and Theoretical Study
- Research Focus : The study by Aydın et al. (2017) focused on the crystal and electronic structure of a compound closely related to 2-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine hydrochloride, providing insights into its molecular configuration and interactions. The study revealed intermolecular hydrogen bonds and π-π stacking interactions, crucial for understanding the compound's behavior in different environments (Aydın, Soyer, Akkurt, & Büyükgüngör, 2017).
Synthesis and Complex Formation
- Research Focus : Bank and B. ròlu (1983) investigated the synthesis and complex formation of related compounds, providing foundational knowledge for future applications in materials science and medicinal chemistry. Their work detailed the structural properties and reactivity of these compounds (Bank & B. ròlu, 1983).
Diastereoselective Syntheses
- Research Focus : Brennan et al. (2015) conducted diastereoselective syntheses of dihydroconduramines from N-protected 4-aminocyclohex-2-en-1-ols, a process closely related to the synthesis of this compound. Their work contributes to the understanding of the synthesis process of similar compounds (Brennan et al., 2015).
Photochemistry of Dibenzo-p-dioxin
- Research Focus : Massé and Pelletier (1987) explored the photochemistry of dibenzo-p-dioxin, a model compound closely related to the chemical structure of interest. This research offers insights into the photodegradation and transformation pathways of such compounds, which can be relevant for environmental and material science applications (Massé & Pelletier, 1987).
Synthesis and Computational Analysis
- Research Focus : Shinde, Adole, and Jagdale (2021) performed a combined experimental and computational study on tri-fluorinated chalcones derived from 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-one. Their research, emphasizing computational modeling and antimicrobial screening, is critical for understanding the potential applications of these compounds in pharmaceutical and biochemical fields (Shinde, Adole, & Jagdale, 2021).
Future Directions
The future directions for the research and development of 2,3-dihydrobenzo[b][1,4]dioxin-2-yl compounds could involve improving the synthesis process. For instance, one study suggests starting from methyl acrylate and then removing the methyl group with LiOH after cyclization to simplify the process . Another study suggests a desymmetrization strategy of Pd-catalyzed intramolecular asymmetric aryl C O coupling .
Properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxin-3-yl)ethanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c11-6-5-8-7-12-9-3-1-2-4-10(9)13-8;/h1-4,8H,5-7,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYXRAWJNXBBDNS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)CCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90598688 | |
Record name | 2-(2,3-Dihydro-1,4-benzodioxin-2-yl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90598688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2165-35-7 | |
Record name | 2-(2,3-Dihydro-1,4-benzodioxin-2-yl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90598688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.